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Compound of Interest

Compound Name: H2N-D-PRO-OME

Cat. No.: B1501001

Get Quote

Executive Summary
H-D-Pro-OMe (D-Proline Methyl Ester, CAS: 2133-40-6 for HCl salt) is the methyl ester

derivative of the catalytic amino acid D-Proline. While the free acid (D-Proline) is a bifunctional

organocatalyst capable of hydrogen-bond-directed stereocontrol, the ester variant (H-D-Pro-

OMe) operates via a distinct mechanistic manifold. It functions primarily as a chiral amine

scaffold that activates carbonyl substrates via enamine or iminium intermediates, relying on

steric shielding rather than hydrogen bonding for stereoselection.

This guide analyzes the specific mechanistic pathways of H-D-Pro-OMe, distinguishing its

"monofunctional" steric control from the "bifunctional" nature of the parent amino acid, and

outlines its utility in asymmetric Michael additions, oxidative couplings, and metal-templated

catalysis.

Chemical Identity & Properties
Before deploying H-D-Pro-OMe, researchers must characterize the reagent state, as the free

base is prone to cyclization (diketopiperazine formation) or hydrolysis if mishandled.
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Property Specification

Chemical Name
D-Proline Methyl Ester (often supplied as

Hydrochloride salt)

Formula C₆H₁₁NO₂ (Free Base)

Molecular Weight
129.16 g/mol (Free Base) / 165.62 g/mol (HCl

Salt)

Chirality
D-Enantiomer (produces enantiomers opposite

to L-Proline)

Solubility

Soluble in DCM, MeOH, CHCl₃; High solubility

in non-polar organic solvents compared to

Zwitterionic Proline.

pKa
~10.6 (Conjugate acid of amine); Lacks the

acidic carboxylic proton (pKa ~2) of Proline.

Mechanism of Action: The Catalytic Core
The catalytic efficacy of H-D-Pro-OMe relies on the reversible formation of covalent

intermediates with carbonyl substrates. Unlike D-Proline, which uses a "closed" transition state

(Zimmerman-Traxler) stabilized by an intramolecular hydrogen bond, H-D-Pro-OMe typically

operates via an "open" transition state dominated by steric interactions, or requires a co-

catalyst (Lewis Acid).

The Enamine Activation Pathway (HOMO Activation)
This is the primary mode of action for functionalizing aldehydes and ketones (e.g., Aldol,

Mannich, Michael reactions).

Nucleophilic Attack: The secondary amine of the pyrrolidine ring attacks the carbonyl carbon

of the substrate (ketone/aldehyde).

Iminium Formation: Loss of water generates a transient iminium ion.

Enamine Formation: Deprotonation at the
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-position yields the nucleophilic Enamine.

Stereoselective C-C Bond Formation:

Steric Shielding: The bulky methyl ester group (-COOMe) orients away from the steric bulk

of the enamine double bond.

Facial Selectivity: The chiral pyrrolidine backbone blocks one face of the enamine

(typically the Si-face for D-Pro derivatives in specific conformations), forcing the

electrophile to attack from the opposite face.

Note: Without the carboxylic acid to "grab" the electrophile via H-bonding, the reaction

often requires a Lewis Acid additive or relies purely on the steric bulk of the ester group.

The Iminium Activation Pathway (LUMO Activation)
For

-unsaturated aldehydes (Michael acceptors):

Condensation: H-D-Pro-OMe condenses with the aldehyde to form an Iminium Ion.

LUMO Lowering: The positive charge lowers the energy of the LUMO, activating the

-carbon toward nucleophilic attack.

Stereocontrol: The bulky ester group shields the

-face, directing the nucleophile to the

-face.

Visualization: The Enamine Catalytic Cycle
The following diagram illustrates the Enamine cycle for an asymmetric aldol-type reaction using

H-D-Pro-OMe.
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Caption: The Enamine Catalytic Cycle of H-D-Pro-OMe showing activation, steric direction, and

hydrolytic turnover.

Experimental Protocol: Asymmetric Michael
Addition
This protocol demonstrates the use of H-D-Pro-OMe (HCl salt) in a Michael addition. Since the

ester lacks an internal proton donor, this protocol often uses a base to free the amine and may

require a hydrogen-bond donor additive or specific solvent conditions to maximize

stereoselectivity.

Materials
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Catalyst: H-D-Pro-OMe·HCl (10-20 mol%)

Base: Triethylamine (TEA) or DIPEA (to neutralize the HCl salt)

Substrate: Cyclohexanone (Donor)

Electrophile:

-Nitrostyrene (Acceptor)

Solvent: Chloroform or Toluene (Non-polar solvents favor tight ion pairing/steric control)

Step-by-Step Methodology
Catalyst Activation (In Situ):

In a 10 mL round-bottom flask, dissolve H-D-Pro-OMe·HCl (0.10 mmol, 20 mol%) in 1.0

mL of solvent.

Add Triethylamine (0.10 mmol, 1.0 equiv relative to catalyst) and stir for 10 minutes at

room temperature. This releases the free amine active species.

Critical Check: Ensure the solution is clear. If a precipitate (TEA·HCl) forms, it generally

does not interfere, but filtration can be performed if using a flow system.

Substrate Addition:

Add Cyclohexanone (1.0 mmol, 2.0 equiv) to the reaction mixture.

Stir for 15-30 minutes to allow pre-equilibrium formation of the enamine intermediate.

Reaction Initiation:

Add

-Nitrostyrene (0.5 mmol, 1.0 equiv).

Stir the reaction mixture at ambient temperature (or 0°C for higher ee).
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Monitoring: Monitor consumption of nitrostyrene via TLC (Hexane/EtOAc 4:1) or HPLC.

Quench & Workup:

Once conversion >95%, quench with saturated aqueous NH₄Cl (2 mL).

Extract with Ethyl Acetate (3 x 5 mL).

Dry organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification:

Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Result: The product will be the Michael adduct with stereochemistry dictated by the D-

Proline scaffold (typically anti-diastereomer, opposite enantiomer to L-Proline).

Mechanistic Comparison: Ester vs. Acid
Understanding why one chooses H-D-Pro-OMe over H-D-Pro-OH is vital for experimental

design.

Feature H-D-Pro-OH (Acid) H-D-Pro-OMe (Ester)

Transition State

Closed (Zimmerman-Traxler):

Acid H-bonds to electrophile.

High rigidity.

Open / Steric: Ester cannot H-

bond. Relies on bulk or

additives.

Solubility
Low in non-polar solvents

(DMSO/DMF often required).

High in non-polar solvents

(DCM, Toluene, THF).

Reaction Types Aldol, Mannich (High ee).
Michael, Oxidative Coupling,

Metal Ligand.

Additives Usually none required.
Often requires Lewis Acids

(TiCl₄, Ag⁺) or H-bond donors.

Parasitic Pathways
Can form oxazolidinones

(parasitic species).

No oxazolidinone formation

(Ester blocks cyclization).
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Visualization: Transition State Logic
The diagram below contrasts the "Closed" TS of Proline with the "Open" TS of the Ester.
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Caption: Mechanistic divergence between Proline (Acid) and Proline Ester (H-D-Pro-OMe).

Troubleshooting & Optimization
Racemization: H-D-Pro-OMe is more susceptible to racemization at the

-carbon under strongly basic conditions than the free acid. Avoid strong bases (e.g., NaH,
KOtBu) during the catalytic cycle; use mild organic bases (TEA, NMM).

Hydrolysis: In the presence of water and base, the ester will hydrolyze to D-Proline. If the

reaction suddenly accelerates or selectivity changes, check for in situ hydrolysis.

Low Reactivity: If the reaction is sluggish, the "Open" transition state may be too high in

energy. Add a Lewis Acid (e.g., LiCl or a thiourea derivative) to activate the electrophile,

mimicking the missing carboxylic acid function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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